

## Application Notes and Protocols for Mangafodipir-Enhanced L

Author: BenchChem Technical Support Team. Date: April 2026

### Compound of Interest

Compound Name: Mangafodipir trisodium [vandf]

Cat. No.: B10752371

[Get Quote](#)

### Introduction: A Hepatocyte-Specific Approach to Liver Imaging


Magnetic Resonance Imaging (MRI) is a cornerstone in the non-invasive evaluation of hepatic pathology. The diagnostic power of MRI is significantly enhanced by contrast agents. While conventional gadolinium-based extracellular agents provide valuable information on tissue vascularity, they lack specificity for liver cells. Mangafodipir (formerly marketed as Teslascan) is a hepatobiliary contrast agent that offers a distinct advantage by being actively taken up by functional hepatocytes, allowing for functional assessment of liver tissue, enhancing the contrast between healthy parenchyma and lesions devoid of normal hepatocytes, such as metastases.

Mangafodipir is a chelate of the paramagnetic manganese(II) ion and the ligand fodipir (dipyridoxyl diphosphate, DPDP).<sup>[5][6]</sup> Following intravenous injection, the complex is taken up by hepatocytes, and the manganese ions are transported into hepatocytes.<sup>[6][7]</sup> The paramagnetic properties of manganese shorten the longitudinal relaxation time (T<sub>1</sub>), resulting in a significant increase in signal intensity on T<sub>1</sub>-weighted MRI images.<sup>[8][9]</sup> This results in the brightening of normal liver tissue, making non-hepatic lesions more conspicuous.<sup>[2]</sup> This application note provides a comprehensive, field-proven protocol for researchers and drug development professionals utilizing mangafodipir for liver imaging.

### Principle of the Method: The Journey of Manganese into the Hepatocyte

The efficacy of mangafodipir hinges on the physiological processes of hepatocytes. After intravenous infusion, the mangafodipir trisodium complex undergoes transmetallation, primarily with zinc, in the bloodstream.<sup>[8][10]</sup> This process releases manganese ions, which are then available for cellular uptake. High concentrations of manganese ions from the blood enter the cell.

This selective uptake is the key to its diagnostic utility. Tissues with functional hepatocytes, such as the normal liver parenchyma, will accumulate maximum contrast (brightening) on T<sub>1</sub>-weighted images.<sup>[9]</sup> Conversely, most malignant liver tumors, particularly metastases from non-hepatic primary cancers, lack the necessary transport mechanisms for manganese uptake.<sup>[2][11]</sup> As a result, these lesions do not accumulate the contrast agent and remain hypointense compared to the surrounding liver tissue, significantly improving their detection and delineation.<sup>[12]</sup>



[Click to download full resolution via product page](#)

Caption: Mechanism of Mangafodipir uptake and signal enhancement in liver MRI.

## Experimental Protocol: Step-by-Step Guide

This protocol is designed for clinical and preclinical research settings. Adherence to institutional guidelines for animal or human subject research is m

### Subject Preparation

- Fasting: While not strictly required, a 4-hour fast can reduce gastrointestinal motility, which may improve image quality by minimizing motion artifact
- Contraindications: Subjects with a known hypersensitivity to mangafodipir trisodium should be excluded.[9] Caution is advised in subjects with severe potential alterations in manganese metabolism and excretion.[13] Although mangafodipir is not approved for use during pregnancy, preclinical studies effects, and therefore it must not be used in pregnant subjects.[8]
- IV Access: Establish secure peripheral intravenous access for the administration of the contrast agent.

### Mangafodipir Dosage and Administration

The following table summarizes the recommended dosage and administration parameters.

Parameter	Value	Rationale & Citation
Dosage	5 µmol/kg body weight (0.5 mL/kg)	Standard clinical dose for opti
Maximum Dose	50 mL is generally sufficient for patients over 100 kg.	To ensure diagnostically adeq
Administration Route	Intravenous (IV) Infusion	Direct delivery into the system liver.[15]
Infusion Rate	2-3 mL/minute	A slow infusion minimizes the effects like warmth and flushir

## MRI Acquisition Protocol

The core of this technique is the acquisition of high-quality T1-weighted images before and after the administration of mangafodipir. The protocol should be performed at a magnetic field strength of 0.5T to 2.0T.[8]

Step-by-Step Imaging Workflow:

- Pre-Contrast Imaging (Baseline):
  - Acquire axial T1-weighted images through the entire liver. A gradient-recalled echo (GRE) sequence is often preferred.[14][16]
  - Acquire axial T2-weighted images (e.g., Turbo Spin-Echo or HASTE). These sequences are crucial for lesion characterization (e.g., identifying cysts) by mangafodipir.[15][17]
- Contrast Administration:
  - Begin the slow intravenous infusion of mangafodipir as per the dosage table above.
- Post-Contrast Imaging:
  - Hepatobiliary Phase: Begin acquiring post-contrast T1-weighted GRE images approximately 15-20 minutes after the start of the infusion.[8][18] T1 enhancement of the normal liver parenchyma.[7][8] This enhanced phase lasts for approximately 4 hours.[8]
  - Delayed Imaging (Optional): Some research indicates that delayed imaging (e.g., 4 to 24 hours post-infusion) can be useful for differentiating hepatic lesions from non-hepatocellular lesions.[8][19][20]

Recommended MRI Sequence Parameters:

Sequence Type	Parameter	Recommended Value	Purpose & Notes
T1-Weighted GRE	Repetition Time (TR)	140 msec	Optimized for post-contrast imaging
(Pre- and Post-Contrast)	Echo Time (TE)	4.6 msec	
Flip Angle		90°	
T2-Weighted FSE/TSE	Repetition Time (TR)	> 2000 msec	Provides structural characterization
	Echo Time (TE)	> 90 msec	

```
graph TD
    A[ ] --- B[ ]
    A --- C[ ]
    B --- D[ ]
    C --- D[ ]
    style A fill:#fff,stroke:#000,stroke-width:1px
    style B fill:#fff,stroke:#000,stroke-width:1px
    style C fill:#fff,stroke:#000,stroke-width:1px
    style D fill:#fff,stroke:#000,stroke-width:1px
```

```

edge [fontname="Arial", fontsize=9];

node [fillcolor="#F1F3F4", fontcolor="#202124"];
Prep [label="1. Subject Preparation\n(Fasting, IV Access)"];
PreScan [label="2. Pre-Contrast MRI Scan\n(T1w GRE, T2w TSE)"];
Infusion [label="3. Mangafodipir Infusion\n(5 µmol/kg @ 2-3 mL/min)", shape=ellipse, style=filled, fillcolor=

node [fillcolor="#F1F3F4", fontcolor="#202124"];
Wait [label="4. Wait 15-20 minutes\n(for Hepatocyte Uptake)"];
PostScan [label="5. Post-Contrast MRI Scan\n(T1w GRE - Hepatobiliary Phase)"];
Analysis [label="6. Image Analysis\n(Compare Pre- vs. Post-Contrast)", style=filled, fillcolor="#34A853", fon

Prep -> PreScan;
PreScan -> Infusion;
Infusion -> Wait;
Wait -> PostScan;
PostScan -> Analysis;
}

```

Caption: Experimental workflow for mangafodipir-enhanced liver MRI.

## Data Analysis and Interpretation

The primary analysis involves a qualitative and quantitative comparison of pre- and post-contrast images.

- **Qualitative Analysis:** Visually inspect the post-contrast T1-weighted images. Normal liver parenchyma should appear significantly brighter than on t that do not enhance (remain dark) against the bright liver background are suspicious for non-hepatocellular pathology, such as metastases.<sup>[2][11]</sup> l likely of hepatocellular origin (e.g., hepatocellular carcinoma, focal nodular hyperplasia).<sup>[2][16]</sup>
- **Quantitative Analysis:**
  - Draw Regions of Interest (ROIs) on both the liver parenchyma and the suspected lesion on pre- and post-contrast T1-weighted images.
  - Measure the mean signal intensity (SI) within each ROI.
  - Calculate the Contrast-to-Noise Ratio (CNR) to objectively assess lesion conspicuity. An increase in the absolute CNR value post-contrast indica

## Safety and Adverse Events

Mangafodipir is generally well-tolerated. The most common adverse reactions are transient and of mild intensity.<sup>[8]</sup>

Frequency	Adverse Event	Description & Management
Common	Sensation of Warmth/Flushing	A transient feeling of heat, oft Usually resolves spontaneous
Headache, Nausea	Mild and self-limiting. Symptomatic relief can be provided if necessary. <sup>[8]</sup>	
Uncommon/Rare	Injection Site Reaction	Mild pain or pressure at the in
Allergic/Anaphylactoid Reactions	As with all IV contrast agents, there is a rare risk of a serious allergic reaction. Emergency equipment and trained personnel should be readily available. <sup>[13][22]</sup>	

Researchers should monitor subjects during and for a period after the infusion. Particular caution should be exercised in subjects with a history of all contrast media.[\[22\]](#)[\[23\]](#)

## Conclusion

Mangafodipir-enhanced MRI provides a unique, function-based approach to liver imaging. By exploiting the metabolic activity of hepatocytes, it offers lesions, particularly metastases, compared to unenhanced MRI.[\[3\]](#)[\[12\]](#) While the agent is no longer commercially available for clinical use in many regions, the information in this document remains highly valuable for preclinical research, drug development studies investigating liver function, and for understanding the broad

## References

- RxList. (n.d.). Teslascan (Mangafodipir): Side Effects, Uses, Dosage, Interactions, Warnings. Retrieved from [\[Link\]](#)
- Wang, C., Johansson, L., Western, A., Fagertun, H., & Ahlström, H. (1999). Sequence optimization in mangafodipir trisodium-enhanced liver and pancreatic MR imaging. *Magnetic Resonance Imaging*, 9(2), 280-284. Retrieved from [\[Link\]](#)
- Semantic Scholar. (2018). Mangafodipir trisodium: review of its use as an injectable contrast medium for magnetic resonance imaging. Retrieved from [\[Link\]](#)
- JoDrugs. (n.d.). MANGAFODIPIR. Retrieved from [\[Link\]](#)
- Biomedicus. (2025). The Side Effects of Teslascan (mangafodipir). Retrieved from [\[Link\]](#)
- Regge, D., Cirillo, S., Macera, A., & Galatola, G. (2009). Mangafodipir trisodium: review of its use as an injectable contrast medium for magnetic resonance imaging. *Journal of Magnetic Resonance Imaging*, 2, 35-46. Retrieved from [\[Link\]](#)
- GE Healthcare Canada Inc. (2006). PRODUCT MONOGRAPH TESLASCAN (mangafodipir trisodium) Injection\*. Retrieved from [\[Link\]](#)
- Drugs.com. (2025). Mangafodipir: Key Safety & Patient Guidance. Retrieved from [\[Link\]](#)
- Wikipedia. (n.d.). Mangafodipir. Retrieved from [\[Link\]](#)
- PubChem. (n.d.). Mangafodipir Trisodium. Retrieved from [\[Link\]](#)
- A.D.A.M. (2026). Mangafodipir trisodium (Into a vein). Retrieved from [\[Link\]](#)
- Fry, D. R., & Stark, D. D. (2009). Hepatobiliary-specific MR Contrast Agents: Role in Imaging the Liver and Biliary Tree. *Radiology*, 253(2), 331-346
- ResearchGate. (2009). (PDF) Mangafodipir trisodium: review of its use as an injectable contrast medium for magnetic resonance imaging. Retrieved from [\[Link\]](#)
- Lee, M. G., Park, M. J., Kim, Y. K., et al. (2011). Small ( $\leq 2$  cm) Hepatic Lesions in Colorectal Cancer Patients: Detection and Characterization on MR Imaging. *American Journal of Roentgenology*, 196(4), 824-830. Retrieved from [\[Link\]](#)
- Vogl, T. J., Kummel, S., Hammerstingl, R., et al. (1996). Contrast-enhanced MR imaging of the liver: comparison between Gd-BOPTA and Mangafodipir trisodium. *Radiology*, 198(2), 875-883. Retrieved from [\[Link\]](#)
- Inxight Drugs. (n.d.). MANGAFODIPIR TRISODIUM. Retrieved from [\[Link\]](#)
- Open Access Journals. (n.d.). Contrast agent evaluation. Retrieved from [\[Link\]](#)
- Kim, M. J., Kim, J. H., Chung, J. J., et al. (2006). Mangafodipir trisodium-enhanced MRI for the detection and characterization of focal hepatic lesions. *Magnetic Resonance Imaging*, 23(5), 688-696. Retrieved from [\[Link\]](#)
- Semelka, R. C., & Helmlinger, T. K. (2001). Contrast agents for MR imaging of the liver. *Radiology*, 218(1), 27-38. Retrieved from [\[Link\]](#)
- Erden, A., Fitoz, S., Karaman, B., et al. (2006). Characterization of focal liver lesions: Use of mangafodipir trisodium (MnDPDP)-enhanced MR imaging. *Journal of Magnetic Resonance Imaging*, 17(3), 164-169. Retrieved from [\[Link\]](#)

- Karlsson, J. O., Ignarro, L. J., Lundström, I., Jynge, P., & Almén, T. (2015). First Clinical Experience with the Magnetic Resonance Imaging Contrast Mimetic Mangafodipir as an Adjunct in Cancer Chemotherapy—A Translational Study. *Translational Oncology*, 8(3), 169-175. Retrieved from [\[Link\]](#)
- Sahani, D., Saini, S., & Mueller, P. R. (2002). Contrast-enhanced MRI of the liver with mangafodipir trisodium: imaging technique and results. *Journ* 26(2), 263-270. Retrieved from [\[Link\]](#)
- Murakami, T., Baron, R. L., Peterson, M. S., et al. (1996). Hepatocellular carcinoma: MR imaging with mangafodipir trisodium (Mn-DPDP). *Radiolog*
- Semelka, R. C., & Helmlinger, T. K. (2006). MR Contrast Agents for Liver Imaging: What, When, How. *RadioGraphics*, 26(6), 1591-1600. Retrieved from [\[Link\]](#)
- Erden, A., Fitoz, S., Karaman, B., et al. (2006). Mangafodipir trisodium-enhanced magnetic resonance imaging for evaluation of pancreatic mass at Gastroenterology, 12(35), 5698-5702. Retrieved from [\[Link\]](#)
- European Medicines Agency. (n.d.). Teslascan, INN-mangafodipir. Retrieved from [\[Link\]](#)
- Kim, Y. K., Lee, J. M., Kim, C. S., et al. (2004). MRI for Detection of Hepatocellular Carcinoma: Comparison of Mangafodipir Trisodium and Gadopentetate. *American Journal of Roentgenology*, 183(4), 961-968. Retrieved from [\[Link\]](#)
- Kim, Y. K., Lee, J. M., Kim, C. S., et al. (2004). MRI for Detection of Hepatocellular Carcinoma: Comparison of Mangafodipir Trisodium and Gadopentetate. *American Journal of Roentgenology*, 183(4), 961-968. Retrieved from [\[Link\]](#)
- Kim, Y. K., Ko, S. W., Lee, J. M., et al. (2001). Uptake of mangafodipir trisodium (MnDPDP) by hepatocellular carcinoma: correlation with unenhanced features. *Journal of Magnetic Resonance Imaging*, 14(5), 582-590. Retrieved from [\[Link\]](#)
- de Schepper, A. M., Van Hecke, P., Van der Linden, A., et al. (1995). The uptake of Mn-DPDP by hepatocytes is not mediated by the facilitated transport. *Journal of Magnetic Resonance Imaging*, 34(4), 501-505. Retrieved from [\[Link\]](#)
- Royal College of Radiologists. (n.d.). Magnetic Resonance Imaging of the Liver, and cholangiopancreatography. Retrieved from [\[Link\]](#)
- Vilgrain, V., & Van Beers, B. E. (2006). Liver MRI: From basic protocol to advanced techniques. *European Journal of Radiology*, 58(2), 173-183. Retrieved from [\[Link\]](#)

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## Sources

1. [pubs.rsna.org](https://pubs.rsna.org) [[pubs.rsna.org](https://pubs.rsna.org)]
2. Contrast-enhanced MRI of the liver with mangafodipir trisodium: imaging technique and results - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
3. [dovepress.com](https://dovepress.com) [[dovepress.com](https://dovepress.com)]
4. Mangafodipir Trisodium | C22H27MnN4Na3O14P2 | CID 160036 - PubChem [[pubchem.ncbi.nlm.nih.gov](https://pubchem.ncbi.nlm.nih.gov)]
5. Mangafodipir - Wikipedia [[en.wikipedia.org](https://en.wikipedia.org)]
6. Teslascan (Mangafodipir) [[benchchem.com](https://benchchem.com)]
7. Contrast agents for hepatic MRI - PMC [[pmc.ncbi.nlm.nih.gov](https://pmc.ncbi.nlm.nih.gov)]
8. Teslascan (Mangafodipir): Side Effects, Uses, Dosage, Interactions, Warnings [[rxlist.com](https://rxlist.com)]
9. [pdf.hres.ca](https://pdf.hres.ca) [[pdf.hres.ca](https://pdf.hres.ca)]
10. MANGAFODIPIR TRISODIUM [[drugs.ncats.io](https://drugs.ncats.io)]
11. [researchgate.net](https://researchgate.net) [[researchgate.net](https://researchgate.net)]
12. [pdfs.semanticscholar.org](https://pdfs.semanticscholar.org) [[pdfs.semanticscholar.org](https://pdfs.semanticscholar.org)]
13. The Side Effects of Teslascan (mangafodipir) – Biomedicus [[biomedicus.gr](https://biomedicus.gr)]
14. Contrast-enhanced MR imaging of the liver: comparison between Gd-BOPTA and Mangafodipir - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]

- [15. JoDrugs. JoDrugs - MANGAFODIPIR \[jodrugs.com\]](#)
- [16. pubs.rsna.org \[pubs.rsna.org\]](#)
- [17. ajronline.org \[ajronline.org\]](#)
- [18. ema.europa.eu \[ema.europa.eu\]](#)
- [19. Mangafodipir trisodium-enhanced MRI for the detection and characterization of focal hepatic lesions: is delayed imaging useful? - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [20. turkjgastroenterol.org \[turkjgastroenterol.org\]](#)
- [21. Sequence optimization in mangafodipir trisodium-enhanced liver and pancreas MRI - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [22. Mangafodipir: Key Safety & Patient Guidance \[drugs.com\]](#)
- [23. Mangafodipir trisodium \(Into a vein\) \[ssl.adam.com\]](#)
- [To cite this document: BenchChem. \[Application Notes and Protocols for Mangafodipir-Enhanced Liver MRI\]. BenchChem, \[2026\]. \[Online PDF\]. Available at: \[https://www.benchchem.com/product/b10752371/docs#application-notes-and-protocols-for-mangafodipir-enhanced-liver-mri\]](#)

**Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

**Contact**

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)